Dysprosium;sulfane

• IUPAC Name: dysprosium;sulfane
• InChI: InChI=1S/2Dy.3H2S/h;;3*1H2
• InChI Key: SIUZQNORYPUNJR-UHFFFAOYSA-N
• Canonical SMILES: S.S.S.[Dy].[Dy]
• Molecular Formula: Dy2H6S3
• Molecular Weight: 427.3 g/mol
• CAS RN: 12133-10-7

Description

Dysprosium sulfane is a compound that has gained significant attention in the scientific community due to its unique properties and potential applications. Dysprosium sulfane is a rare earth metal that is commonly used in the production of magnets, electronics, and other high-tech applications. Dysprosium sulfane has also been found to have potential applications in the field of medicine and biology.

Scientific Research Applications

Structural and Optical Enhancements

Research indicates that doping sulfamic acid crystals with dysprosium can lead to improvements in structural, optical, and mechanical properties. For instance, dysprosium doping has been found to alter lattice parameters slightly and enhance optical transparency and mechanical parameters of sulfamic acid crystals, suggesting its potential in creating materials with superior mechanical and optical characteristics (B. Singh et al., 2016).

Material Preparation and Characterization

The preparation of dysprosium sulfides from dysprosium oxide shows that high-purity, single-phase Dy2S3 with small particle size can be obtained, highlighting its use in pollution-free pigments and thermoelectric materials (Liu Bao-wei).

Surface Adhesion Improvement

Dysprosium has been shown to improve the adherence of oxide/metal interfaces, such as the Al2O3/NiAl interface, by forming strong Dy–S bonds. This capability to suppress the negative effects of sulfur and improve adhesion suggests applications in corrosion resistance and materials science (Tian Zhang et al., 2013).

Luminescent Materials

Dysprosium-doped phosphors exhibit significant promise in lighting and display technologies. Studies on dysprosium-doped strontium sulfide have explored its optical properties, showing potential applications in phosphorescent materials and LEDs (E. I. Anila & M. Jayaraj, 2010).

Renewable Energy Technologies

Research into dysprosium's role in green technologies has addressed concerns about its supply for the manufacturing of permanent magnets used in electric vehicles and wind turbines. Studies suggest that while demand may outstrip supply in the short term, recycling and new mining projects could secure long-term supplies, indicating dysprosium's critical role in the transition to renewable energy (Sander Hoenderdaal et al., 2013).

Electrodeposition for Magnetic Applications

Investigations into the electrodeposition of dysprosium from ionic liquids have developed more efficient techniques for depositing dysprosium on neodymium magnets, which are crucial for high-tech industrial applications. This research offers insights into improving the manufacturing processes of permanent magnets (C. Berger et al., 2016).

Mechanism of Action

Target of Action

Dysprosium sulfide, also known as dysprosium;sulfane or this compound, is a compound that primarily targets lanthanide cations . These cations play a crucial role in various biochemical and physical processes. For instance, they are involved in the formation of stable and rich structures when coordinated with certain ligands .

Mode of Action

The mode of action of dysprosium sulfide involves its interaction with its targets, leading to changes in their properties. For instance, in the formation of lanthanide complexes, dysprosium sulfide interacts with lanthanide cations through a bridging bidentate mode, resulting in a distorted square-antiprism geometry . This interaction leads to the characteristic emission of dysprosium or europium cation under the excitation of ultraviolet light .

Biochemical Pathways

It is known that dysprosium, like other heavy rare-earth metals, exhibits a complex temperature-dependent magnetic structure . Dysprosium presents a hexagonal crystal structure at room temperature and undergoes a second-order transition from a paramagnetic phase to an antiferromagnetic phase at the Neel temperature .

Pharmacokinetics

It’s worth noting that most dysprosium compounds are soluble in water , which could potentially impact their bioavailability.

Result of Action

The result of dysprosium sulfide’s action can be observed in its effects on the properties of the targets it interacts with. For instance, the interaction of dysprosium sulfide with lanthanide cations results in the formation of complexes that exhibit characteristic emissions under ultraviolet light excitation . Additionally, dysprosium sulfide can influence the magnetic properties of dysprosium, affecting its transition from a paramagnetic phase to an antiferromagnetic phase .

Action Environment

The action, efficacy, and stability of dysprosium sulfide can be influenced by various environmental factors. For instance, the formation of lanthanide complexes and their subsequent properties can be affected by the temperature at which the reaction takes place . Furthermore, the solubility of dysprosium compounds in water suggests that the presence and properties of solvents in the environment could also influence the action of dysprosium sulfide.